Cas no 1187190-73-3 (6-Chloro-2-(methylamino)-3-pyridinecarbonitrile)

• Product Name: 6-Chloro-2-(methylamino)-3-pyridinecarbonitrile
• CAS No: 1187190-73-3
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 2108138
• Update Time: 2023-11-19

6-Chloro-2-(methylamino)-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(methylamino)-3-Pyridinecarbonitrile
• 3-Pyridinecarbonitrile, 6-chloro-2-(methylamino)-
• CID 87401113
• 6-chloro-2-(methylamino)pyridine-3-carbonitrile
• 6-Chloro-2-(methylamino)nicotinonitrile
• 6-Chloro-2-(methylamino)-3-pyridinecarbonitrile

• Inchi： 1S/C7H6ClN3/c1-10-7-5(4-9)2-3-6(8)11-7/h2-3H,1H3,(H,10,11)
• InChI Key： JDMQFAIZIMRFKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=N1)NC

Computed Properties

• Exact Mass: 167.025
• Monoisotopic Mass: 167.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 323.6±42.0 °C(Predicted)
• pka: 0.25±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles